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Compound of Interest

Compound Name: 4-Bromo-2-methoxyphenol

Cat. No.: B1221611 Get Quote

Technical Support Center: 4-Bromo-2-
methoxyphenol
This technical support center provides guidance on the safe handling, storage, and

troubleshooting of experiments involving 4-Bromo-2-methoxyphenol (also known as 4-

Bromoguaiacol).

Frequently Asked Questions (FAQs)
Q1: What is 4-Bromo-2-methoxyphenol and what are its common applications?

4-Bromo-2-methoxyphenol is a halogenated derivative of guaiacol. It is a valuable

intermediate in organic synthesis, primarily used in the pharmaceutical and agrochemical

industries.[1][2] Its applications include the synthesis of polyfunctionalized bicyclic systems and

as a building block for substituted phenyl products.[2][3]

Q2: What are the primary hazards associated with 4-Bromo-2-methoxyphenol?

4-Bromo-2-methoxyphenol is classified as an irritant.[3] It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][3][4][5] Ingestion,

inhalation, or skin contact may be harmful, and prolonged exposure could lead to systemic

effects.[1]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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Appropriate PPE is crucial for the safe handling of 4-Bromo-2-methoxyphenol. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge and

particulate filter (e.g., N95) is recommended, especially when handling the solid form or in

poorly ventilated areas.[4][6]

Skin and Body Protection: A laboratory coat and appropriate footwear are necessary to

prevent skin contact.

Q4: What are the proper storage conditions for 4-Bromo-2-methoxyphenol?

To ensure its stability, 4-Bromo-2-methoxyphenol should be stored in a tightly closed

container in a cool, dry, and well-ventilated area.[1][5][7][8] It should be protected from light and

moisture.[7] For long-term storage of the pure compound, a temperature of -20°C is

recommended, which can preserve it for up to 3 years.[9] For shorter periods, storage at 4°C is

suitable for up to 2 years.[9] Stock solutions should be stored at -20°C for up to one month or

at -80°C for up to six months.[9]

Q5: What substances are incompatible with 4-Bromo-2-methoxyphenol?

4-Bromo-2-methoxyphenol should not be stored with or exposed to strong oxidizing agents,

strong bases, or acid chlorides.[7] Contact with these substances can lead to vigorous or

hazardous reactions.

Physical and Chemical Properties
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Property Value

CAS Number 7368-78-7

Molecular Formula C₇H₇BrO₂

Molecular Weight 203.03 g/mol

Appearance Off-white to yellow solid

Melting Point 34-37 °C (lit.)[4][6]

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and acetone.[1][7]

Troubleshooting Guides
Scenario 1: Unexpected Side Product Formation in a
Nucleophilic Substitution Reaction
Question: I am performing a Williamson ether synthesis using 4-Bromo-2-methoxyphenol and

an alkyl halide, but I am observing a significant amount of an unexpected byproduct. What

could be the cause and how can I resolve it?

Answer:

This issue often arises from competing side reactions. Here's a step-by-step guide to

troubleshoot:

Potential Causes:

Ring Alkylation: The phenoxide ion is an ambient nucleophile, and under certain conditions,

C-alkylation can compete with the desired O-alkylation, leading to byproducts.

Elimination Reaction: If your alkyl halide is prone to elimination (e.g., secondary or tertiary

halides), the phenoxide can act as a base, leading to the formation of an alkene.

Hydrolysis of Starting Material: The presence of water can lead to the hydrolysis of the alkyl

halide or affect the basicity of the reaction mixture.
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Troubleshooting Steps:

Ensure Anhydrous Conditions: Use flame-dried glassware and anhydrous solvents to

minimize water content.

Choice of Base: Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or a milder

base to generate the phenoxide in situ. Stronger bases like sodium hydride (NaH) might

favor elimination.

Solvent Selection: Use a polar aprotic solvent such as DMF or acetonitrile. These solvents

solvate the cation of the base, leaving the phenoxide anion more nucleophilic and less basic.

Control Temperature: Run the reaction at the lowest temperature that allows for a reasonable

reaction rate to disfavor elimination, which is often favored at higher temperatures.

Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the progress of the

reaction and identify the formation of byproducts early on.
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Troubleshooting: Unexpected Byproduct
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Caption: Troubleshooting workflow for unexpected byproducts.

Scenario 2: Difficulty in Purifying the Final Product
Question: I have completed my reaction with 4-Bromo-2-methoxyphenol, but I am struggling

to purify the final product from the unreacted starting material and other impurities. What

purification strategies can I employ?

Answer:

Purification can be challenging due to the similar polarities of the starting material and some

byproducts. Here are some effective purification methods:
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Purification Strategies:

Acid-Base Extraction: If your product is neutral, you can remove unreacted 4-Bromo-2-
methoxyphenol by washing the organic layer with a dilute aqueous base solution (e.g., 1M

NaOH). The acidic phenol will be deprotonated to form a water-soluble salt, which will

partition into the aqueous layer.

Column Chromatography: This is a highly effective method for separating compounds with

different polarities.

Stationary Phase: Silica gel is commonly used.

Mobile Phase: A non-polar solvent system like hexane/ethyl acetate is a good starting

point. Gradually increasing the polarity of the eluent will help in separating the

components. Monitor the fractions by TLC.

Recrystallization: If your product is a solid, recrystallization from a suitable solvent system

can be an excellent way to achieve high purity. Experiment with different solvents to find one

in which your product is soluble at high temperatures but sparingly soluble at low

temperatures, while impurities remain in solution.
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Purification Workflow

Crude Product Mixture
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Caption: A logical workflow for product purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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